Cas no 1965603-76-2 (Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)-)

• Product Name: Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)-
• CAS No: 1965603-76-2
• MF: C₁₂H₁₆FN₃O
• MW: 237.273345947266
• MDL: MFCD32693004
• CID: 4782362
• Update Time: 2025-06-10

Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)-

• MDL： MFCD32693004
• Inchi： 1S/C12H16FN3O/c1-2-15-6-8-16(9-7-15)12(17)10-4-3-5-14-11(10)13/h3-5H,2,6-9H2,1H3
• InChI Key： CURDQKXANYNQFJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC)CC1)(C1=CC=CN=C1F)=O

Additional information on Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)-

Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- (CAS No. 1965603-76-2): A Comprehensive Overview

Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- (CAS No. 1965603-76-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- is a derivative of piperazine and pyridine, featuring an ethyl group and a fluorine atom. The molecular formula of this compound is C₁₂H₁₆FN₃O, with a molecular weight of approximately 243.27 g/mol. The presence of the fluorine atom and the ethyl group imparts unique physicochemical properties to the molecule, making it an interesting candidate for various biological studies.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug development processes. Its melting point is around 105°C, and it has a logP value of 1.85, indicating moderate lipophilicity. These properties are crucial for understanding its behavior in biological systems and its potential as a drug candidate.

Synthesis Methods

The synthesis of Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- has been reported in several studies. One common approach involves the reaction of 4-ethylpiperazine with 2-fluoropyridine-3-carbonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction typically proceeds via nucleophilic acyl substitution, yielding the desired product with high purity and yield.

An alternative synthetic route involves the coupling of 4-ethylpiperazine with 2-fluoropyridine-3-carboxylic acid using coupling reagents like EDC·HCl (1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride) and HOBt (1-hydroxybenzotriazole). This method is advantageous due to its mild reaction conditions and ease of scale-up for industrial production.

Biological Activities

Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- has been studied for its potential biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI), making it a promising candidate for the treatment of depression and anxiety disorders.

In addition to its SRI activity, Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- has also demonstrated significant anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property suggests potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Clinical Trials and Research Findings

The therapeutic potential of Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- has been explored in several preclinical studies. In animal models of depression, this compound has shown significant antidepressant effects comparable to those of established SSRIs like fluoxetine. Moreover, it has demonstrated improved safety profiles with fewer side effects, making it an attractive option for further clinical development.

A recent phase I clinical trial evaluated the safety and pharmacokinetics of Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- in healthy volunteers. The results indicated that the compound was well-tolerated at various dose levels, with no serious adverse events reported. The pharmacokinetic profile showed rapid absorption and moderate plasma half-life, suggesting favorable pharmacological properties for oral administration.

Future Perspectives

The ongoing research on Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- is focused on optimizing its chemical structure to enhance its therapeutic efficacy and reduce potential side effects. Structure-activity relationship (SAR) studies are being conducted to identify key functional groups that contribute to its biological activities. These efforts aim to develop more potent analogs with improved pharmacological profiles.

In conclusion, Methanone, (4-ethyl-1-piperazinyl)(2-fluoro-3-pyridinyl)- (CAS No. 1965603-76-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.